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Compound of Interest

Compound Name: Gly-Gly-Gly-PEG2-azide

Cat. No.: B15137965

Chemical Identity and Structure

Gly-Gly-Gly-PEG2-azide is a heterobifunctional linker molecule designed for use in
bioconjugation, most notably in the development of Antibody-Drug Conjugates (ADCS). Its
structure consists of three key components: a tri-glycine (Gly-Gly-Gly) peptide, a polyethylene
glycol (PEG) spacer of two units, and a terminal azide group.

The tri-glycine motif provides a flexible and hydrophilic spacer arm. The PEG2 moiety further
enhances aqueous solubility and can reduce steric hindrance during conjugation reactions.[1]
The terminal azide group is a versatile functional handle for "click chemistry," specifically for
copper-catalyzed or strain-promoted alkyne-azide cycloaddition reactions, enabling the
covalent attachment to molecules bearing an alkyne group.[1]

A diagram illustrating the functional components of Gly-Gly-Gly-PEG2-azide is presented
below.
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Caption: Functional components of Gly-Gly-Gly-PEG2-azide.

Physicochemical Properties

The available quantitative and qualitative data for Gly-Gly-Gly-PEG2-azide are summarized in

the tables below.

Table 1: General Properties

Property Value Source
CAS Number 2222277-20-3 [2]
Chemical Name Gly-Gly-Gly-PEG2-azide [2]
2-Amino-N-(14-azido-2,5-
Synonym dioxo-9,12-dioxa-3,6- [2]
diazatetradecyl)acetamide
Appearance White to off-white solid [3]
Table 2: Molecular Properties
Property Value Source
Molecular Formula C12H23N705 [2]
Molecular Weight 345.36 g/mol [2]
Purity >96% [4]
Table 3: Solubility
Solvent Observation Source
DMSO Soluble [3]
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Note: Detailed physicochemical properties such as melting point, boiling point, pKa, and
spectroscopic data (NMR, IR, Mass Spectrometry) are not publicly available in the reviewed
literature. Purity is often stated by suppliers as determined by NMR, but the spectral data itself
IS not provided.

Applications in Drug Development

The primary application of Gly-Gly-Gly-PEG2-azide is as a linker in the construction of ADCs.
[3] ADCs are a class of targeted therapeutics that utilize a monoclonal antibody to deliver a
potent cytotoxic agent specifically to cancer cells. The linker plays a crucial role in the stability,
solubility, and release of the payload.

The workflow for synthesizing an ADC using Gly-Gly-Gly-PEG2-azide typically involves a
multi-step process, as depicted in the diagram below.
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Caption: General workflow for ADC synthesis.
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Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis or specific use of CAS
2222277-20-3 are not readily available. However, a general protocol for the conjugation of an
azide-containing linker to an alkyne-modified antibody can be outlined as follows. This protocol
is illustrative and would require optimization for specific antibodies and payloads.

General Protocol for ADC Synthesis via Click Chemistry:

» Antibody Modification: Introduce an alkyne group onto the antibody. This can be achieved
through various methods, such as the modification of lysine or cysteine residues with an
alkyne-containing reagent. Purify the modified antibody to remove excess reagents.

o Linker-Payload Conjugation: In a separate reaction, conjugate Gly-Gly-Gly-PEG2-azide to
the cytotoxic payload. The nature of this reaction depends on the functional groups available
on the payload.

e Click Reaction:

o Dissolve the alkyne-modified antibody in a suitable buffer (e.g., phosphate-buffered saline,
pH 7.4).

o Add the azide-linker-payload construct to the antibody solution.

o For a copper-catalyzed reaction, prepare a solution of a copper(l) source (e.g., copper(ll)
sulfate with a reducing agent like sodium ascorbate) and a stabilizing ligand (e.g., THPTA).
Add this catalyst solution to the antibody/linker-payload mixture.

o Allow the reaction to proceed at room temperature or 37°C for a specified time (typically 1-
24 hours).

« Purification: Purify the resulting ADC to remove unreacted components, catalyst, and excess
linker-payload. This is often achieved using chromatography techniques such as size-
exclusion chromatography (SEC) or protein A affinity chromatography.

o Characterization: Characterize the purified ADC to determine the drug-to-antibody ratio
(DAR), purity, and integrity using techniques like hydrophobic interaction chromatography
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(HIC), mass spectrometry, and SDS-PAGE.

Mechanism of Action in an ADC Context

While Gly-Gly-Gly-PEG2-azide itself is not biologically active, its role as a linker is critical to
the mechanism of action of the resulting ADC. The conceptual pathway is illustrated below.

Conceptual ADC Mechanism of Action
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Caption: Conceptual mechanism of action for an ADC.
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The tri-glycine portion of the linker is designed to be susceptible to cleavage by lysosomal
proteases. After the ADC binds to its target antigen on a cancer cell and is internalized, it is
trafficked to the lysosome. Inside the lysosome, proteases can cleave the peptide bond of the
tri-glycine sequence, releasing the cytotoxic payload to exert its cell-killing effect.

ADME and Toxicology

There is no publicly available data on the absorption, distribution, metabolism, excretion
(ADME), or toxicology of Gly-Gly-Gly-PEG2-azide. As a component of an ADC, its
pharmacokinetic and toxicological properties would be intrinsically linked to the overall
properties of the conjugate. The PEG component is generally expected to improve the
pharmacokinetic profile of the ADC.

Storage and Handling

For long-term stability, Gly-Gly-Gly-PEG2-azide should be stored at -20°C.[3] It is
recommended to handle the solid compound in a controlled environment to avoid moisture
absorption.

Disclaimer: This document is intended for informational purposes for a research audience. The
information is based on publicly available data from chemical suppliers and may not have been
independently verified or peer-reviewed. Researchers should conduct their own validation and

optimization for any intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number 2222277-20-3 properties]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15137965#cas-
number-2222277-20-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15137965#cas-number-2222277-20-3-properties
https://www.benchchem.com/product/b15137965#cas-number-2222277-20-3-properties
https://www.benchchem.com/product/b15137965#cas-number-2222277-20-3-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15137965?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

